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Compound of Interest

Compound Name: Lanreotide (diTFA)

Cat. No.: B12397498

Get Quote

Abstract & Scientific Rationale
Lanreotide is a synthetic cyclic octapeptide analog of somatostatin.[3][4][5][6] In aqueous

environments, Lanreotide exhibits a unique property: it spontaneously self-assembles into

monodisperse nanotubes, leading to hydrogel formation.[2][3] This phase transition is driven by

aromatic

-

stacking and hydrogen bonding.[2][3]

Why DMSO? Dimethyl Sulfoxide (DMSO) is the preferred solvent for stock solutions because it

acts as a hydrogen-bond disruptor.[1][2][3] It effectively solubilizes the peptide monomers and

prevents the premature formation of nanotubes, ensuring a homogeneous solution for accurate

dosing.

Physicochemical Properties
Understanding the stoichiometry of your specific salt form is critical for accurate molarity

calculations.
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Property Value / Description

Compound Name Lanreotide diTFA (Bis-Trifluoroacetate)

Peptide Sequence
H-D-2-Nal-Cys-Tyr-D-Trp-Lys-Val-Cys-Thr-NH₂

(Disulfide bond)

CAS (Free Base) 108736-35-2

MW (Free Base) 1096.33 g/mol

Counterion Trifluoroacetic Acid (TFA, MW: 114.02 g/mol )

Stoichiometry 2 TFA molecules per peptide (diTFA)

MW (diTFA Salt) ~1324.37 g/mol (Theoretical)

Solubility in DMSO 10 mg/mL (Freely soluble)

Hygroscopicity High (Strongly attracts atmospheric moisture)

Pre-Solubilization Considerations
A. The "Net Peptide Content" (NPC) Factor
Commercial lyophilized peptides are never 100% peptide by weight.[1][2][3] They contain:

Counterions: (TFA, ~15-25% by weight)

Residual Water: (Up to 5-10%)[1][2][3]

Impurities: (Minor peptide deletion sequences)

Critical Rule: Do not assume 1 mg powder = 1 mg peptide. You must use the Net Peptide

Content value from the Certificate of Analysis (CoA) or estimate it (typically 70-80% for TFA

salts) to calculate the true molarity.[1][2][3]

B. Equipment Preparation[2][3]
Vial Handling: Allow the lyophilized product to equilibrate to room temperature (RT) for at

least 1 hour before opening.
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Reason: Opening a cold vial causes atmospheric moisture to condense on the

hygroscopic peptide, leading to hydrolysis and weighing errors.

Solvent: Use Anhydrous DMSO (Grade

99.9%, water content < 0.005%).[1][2][3]

Reason: Water triggers nanotube self-assembly (gelation) and can degrade the peptide

over long-term storage.[1][2][3]

Protocol: Dissolution Workflow
Step 1: Mass Calculation
Calculate the required mass of powder (

) to achieve a target concentration (

) and volume (

).[1][2][3]

: Target peptide concentration (e.g., 10 mg/mL)

: Net Peptide Content (decimal, e.g., 0.75)

Step 2: Dissolution
Weigh the calculated amount of Lanreotide diTFA into a sterile, polypropylene

microcentrifuge tube (e.g., Eppendorf LoBind). Avoid glass if possible to minimize surface

adsorption.

Add the calculated volume of Anhydrous DMSO.[3]

Vortex gently for 30-60 seconds.

Observation: The solution should become clear and colorless.

Troubleshooting: If particles persist, sonicate in a water bath for 5 minutes. Monitor

temperature to ensure it does not exceed 30°C.
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Step 3: Aliquoting & Storage
Divide the stock solution into small, single-use aliquots (e.g., 10-50 µL).

Reason: Repeated freeze-thaw cycles introduce moisture and degrade the peptide.[2][3]

Seal tubes tightly (Parafilm is recommended).[1][2][3]

Store at -20°C (stable for 6-12 months) or -80°C (stable for >12 months).

Visual Workflow (Graphviz)[1][2][3]
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Critical Control Points

Lyophilized Lanreotide diTFA
(Stored at -20°C)

Equilibrate to Room Temp
(1 Hour, Desiccated)

Prevent Condensation

Weigh Powder
(Calculate NPC Correction)

Add Anhydrous DMSO
(Target: 10-20 mM)

Solvent of Choice

Vortex / Mild Sonication
(Clear Solution)

Visual Inspection
(Check for Gelation/Particulates)

Fail (Undissolved) -> Add more DMSO

Aliquot into LoBind Tubes
(Single-Use Volumes)

Pass

Store at -80°C
(Avoid Freeze-Thaw)

Click to download full resolution via product page

Caption: Workflow for the reconstitution of Lanreotide diTFA, emphasizing moisture control and

single-use aliquoting to prevent gelation and degradation.
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Dilution into Aqueous Buffers (The "Gelation Danger
Zone")
When diluting the DMSO stock into aqueous media (culture media, PBS) for experiments:

Order of Addition: Always add the DMSO stock into the aqueous buffer, not vice versa.

Mixing: Vortex immediately upon addition to ensure rapid dispersion.

Concentration Limit: Lanreotide is prone to gelling in saline at high concentrations.[3] Keep

the final aqueous concentration < 100 µM for solution-based assays unless a hydrogel depot

is specifically desired.[2][3]

Troubleshooting
Issue Probable Cause Solution

Solution is cloudy
Incomplete dissolution or water

contamination.[1][2][3]

Sonicate for 5 mins. Ensure

DMSO is anhydrous.[2][3]

Gelling (Viscous)
High concentration + presence

of water/salts.[1][2][3]

Dilute further with pure DMSO.

[2][3] Do not add water.[2][3]

Precipitation on dilution
"Salting out" effect in

PBS/Media.[3]

Dilute into water first, then add

concentrated buffer, or lower

the final concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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